Cas no 92279-14-6 (1,2-Ethanediamine, N-(4-chloro-2-methylphenyl)-N'-1-naphthalenyl-)

1,2-Ethanediamine, N-(4-chloro-2-methylphenyl)-N'-1-naphthalenyl- structure
92279-14-6 structure
Product Name:1,2-Ethanediamine, N-(4-chloro-2-methylphenyl)-N'-1-naphthalenyl-
CAS No:92279-14-6
MF:C19H19ClN2
MW:310.820563554764
CID:739162
PubChem ID:71328921
Update Time:2025-04-19

1,2-Ethanediamine, N-(4-chloro-2-methylphenyl)-N'-1-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-(4-chloro-2-methylphenyl)-N'-1-naphthalenyl-
    • N-(4-chloro-2-methylphenyl)-N'-naphthalen-1-ylethane-1,2-diamine
    • DTXSID20757802
    • N~1~-(4-Chloro-2-methylphenyl)-N~2~-(naphthalen-1-yl)ethane-1,2-diamine
    • 92279-14-6
    • Inchi: 1S/C19H19ClN2/c1-14-13-16(20)9-10-18(14)21-11-12-22-19-8-4-6-15-5-2-3-7-17(15)19/h2-10,13,21-22H,11-12H2,1H3
    • InChI Key: MLPPYFPKWYYNRK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C)C=1)NCCNC1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 310.1236763g/mol
  • Monoisotopic Mass: 310.1236763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 24.1Ų
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